Cas no 1806540-17-9 (2-Dimethylamino-6-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid
• CAS No: 1806540-17-9
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4942185
• Update Time: 2025-10-29

2-Dimethylamino-6-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C11H12F3NO4/c1-15(2)6-4-3-5-7(19-11(12,13)14)8(6)9(16)10(17)18/h3-5,9,16H,1-2H3,(H,17,18)
• InChI Key： JKZNTCKEGUARQC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1C(C(=O)O)O)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.1
• Topological Polar Surface Area: 70

Additional information on 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid

Introduction to 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid (CAS No. 1806540-17-9)

2-Dimethylamino-6-(trifluoromethoxy)mandelic acid, with the CAS number 1806540-17-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dimethylamino group and a trifluoromethoxy substituent, which contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid is C₁₁H₁₃F₃₃, and its molecular weight is approximately 268.22 g/mol. The presence of the trifluoromethoxy group imparts significant lipophilicity to the molecule, enhancing its ability to cross biological membranes and interact with various cellular targets. The dimethylamino group, on the other hand, can influence the compound's basicity and solubility properties, making it a versatile candidate for drug design and development.

Recent studies have explored the pharmacological properties of 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme in the glycolytic pathway, suggesting its potential use in the treatment of metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid has been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound can effectively reduce inflammation in animal models by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The structural uniqueness of 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the mandelic acid backbone, researchers can optimize the compound's pharmacological profile to enhance its efficacy and reduce potential side effects. Such studies are crucial for advancing the compound from preclinical to clinical stages.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are being conducted in collaboration with leading pharmaceutical companies and academic institutions, ensuring rigorous scientific scrutiny and adherence to regulatory standards.

Beyond its therapeutic applications, 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid has also been explored for its use in diagnostic imaging. The fluorine atoms in the trifluoromethoxy group can be detected using positron emission tomography (PET), making this compound a potential tracer for non-invasive imaging techniques. This application could provide valuable insights into disease progression and treatment response in various medical conditions.

In conclusion, 2-Dimethylamino-6-(trifluoromethoxy)mandelic acid (CAS No. 1806540-17-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.